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Compound of Interest

Compound Name: 3,5-Dibromo-2,6-difluoropyridine

Cat. No.: B1501348 Get Quote

An In-Depth Technical Guide to the Safe Handling of 3,5-Dibromo-2,6-difluoropyridine

Introduction
3,5-Dibromo-2,6-difluoropyridine (CAS No. 685517-84-4) is a halogenated pyridine

derivative that, like many of its structural analogs, serves as a versatile intermediate in organic

synthesis.[1][2] Its utility is particularly noted in the development of novel pharmaceuticals and

agrochemicals, where the unique placement of bromine and fluorine substituents allows for

complex molecular construction and enhanced reactivity.[2]

This guide is designed for researchers, scientists, and drug development professionals. It

provides a comprehensive framework for the safe handling, storage, and disposal of this

compound. As specific safety data for 3,5-Dibromo-2,6-difluoropyridine is not extensively

published, this document employs a scientifically grounded hazard assessment by analogy

approach. By synthesizing data from structurally similar brominated and fluorinated pyridines,

we can establish a robust and conservative safety protocol. This methodology ensures that all

foreseeable risks are addressed, upholding the highest standards of laboratory safety.

Section 1: Hazard Identification and Risk
Assessment
The cornerstone of safe chemical handling is a thorough understanding of the potential

hazards. Based on an analysis of related compounds, 3,5-Dibromo-2,6-difluoropyridine
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should be treated as a hazardous substance with multiple potential routes of exposure and

toxicity.

Physicochemical Properties

Property Value Source

CAS Number 685517-84-4 [1]

Molecular Formula C₅HBr₂F₂N [3]

Molecular Weight 272.87 g/mol [3]

Appearance Solid (presumed)

Presumptive Hazard Profile by Analogy

The following table summarizes the GHS (Globally Harmonized System) hazard classifications

derived from structurally related compounds. It is imperative to handle 3,5-Dibromo-2,6-
difluoropyridine as if it possesses all of these potential hazards.
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Hazard Statement GHS Classification
Description of
Hazard

Analog Compound
Sources

H302: Harmful if

swallowed

Acute Toxicity, Oral

(Category 4)

Ingestion of the

substance may lead to

harmful or toxic

effects.

[4][5][6]

H312: Harmful in

contact with skin

Acute Toxicity, Dermal

(Category 4)

Skin absorption can

cause systemic

toxicity.

[5][6]

H332: Harmful if

inhaled

Acute Toxicity,

Inhalation (Category

4)

Inhalation of dust or

vapors may be

harmful.

[5][6]

H315: Causes skin

irritation

Skin

Corrosion/Irritation

(Category 2)

Direct contact can

cause redness,

inflammation, or

irritation.

[4][5][6][7]

H319: Causes serious

eye irritation

Serious Eye

Damage/Eye Irritation

(Category 2A)

Contact with eyes can

cause significant

irritation, redness, and

pain.

[4][5][6][8]

H335: May cause

respiratory irritation

Specific Target Organ

Toxicity - Single

Exposure (Category

3)

Inhalation may irritate

the nose, throat, and

lungs, leading to

coughing and

shortness of breath.

[4][5][6][7]

Section 2: Engineering Controls and Personal
Protective Equipment (PPE)
A multi-layered approach to risk mitigation is essential. The Hierarchy of Controls is a

fundamental principle in occupational safety that prioritizes the most effective control

measures.
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Figure 1: The Hierarchy of Controls prioritizes safety measures.

Engineering Controls

The primary engineering control for handling 3,5-Dibromo-2,6-difluoropyridine is a certified

chemical fume hood.[9] This is non-negotiable. A fume hood provides critical exhaust

ventilation to capture and remove dust, mists, and vapors at the source, preventing inhalation

exposure and keeping the laboratory atmosphere safe.

Administrative Controls

Designated Areas: All work with this compound must be restricted to a designated area

within the laboratory, clearly marked with hazard signage.

Safe Work Practices: Do not eat, drink, or smoke in the laboratory.[4][10] Always wash hands

thoroughly with soap and water after handling the compound, even if gloves were worn.[4]

[10]

Training: All personnel must be trained on the specific hazards and handling procedures

outlined in this guide before working with the compound.

Personal Protective Equipment (PPE)

PPE is the last line of defense and must be worn at all times when handling this chemical.[11]
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Body Area Required PPE Rationale and Standards

Eyes/Face
Chemical safety goggles and a

face shield

Goggles are required to

protect against splashes. A

face shield should be worn

over goggles when there is a

significant risk of splashing,

such as during bulk transfers

or reaction workups.[9][11][12]

Skin/Body Fully-buttoned laboratory coat

A lab coat prevents incidental

skin contact.[9][11] For larger

quantities or spill cleanup, a

chemically resistant apron or

suit may be necessary.

Hands Nitrile gloves

Nitrile gloves offer good

resistance to a range of

chemicals.[9] Always inspect

gloves for tears or holes before

use. Dispose of contaminated

gloves immediately and wash

hands.[4][13]

Respiratory
Not required for routine use in

a fume hood

If work must be performed

outside of a fume hood (not

recommended) or during a

large spill, a NIOSH-approved

respirator with OV/AG/P99

(US) or ABEK-P2 (EU)

cartridges is mandatory.[4]

Section 3: Standard Operating Procedures for Safe
Handling
Adherence to a strict protocol minimizes the risk of exposure and accidents.

Protocol for Weighing and Transferring Solids

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_3_4_5_Tribromo_2_6_dimethylpyridine_A_Guide_for_Laboratory_Professionals.pdf
https://operations.ok.ubc.ca/wp-content/uploads/sites/200/2025/04/03-PPE-Updated-2021.pdf
https://www.americanchemistry.com/content/download/4823/file/Guidance-for-Selection-of-Personal-Protective-Equipment-for-MDI-Users.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_3_4_5_Tribromo_2_6_dimethylpyridine_A_Guide_for_Laboratory_Professionals.pdf
https://operations.ok.ubc.ca/wp-content/uploads/sites/200/2025/04/03-PPE-Updated-2021.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_3_4_5_Tribromo_2_6_dimethylpyridine_A_Guide_for_Laboratory_Professionals.pdf
https://www.jubilantingrevia.com/uploads/files/61msds_0621AmGhs15Div.3sds3,5-Dibromopyridine.pdf
https://www.chemicalbook.com/msds/2-6-difluoropyridine.pdf
https://www.jubilantingrevia.com/uploads/files/61msds_0621AmGhs15Div.3sds3,5-Dibromopyridine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1501348?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation: Don all required PPE (goggles, face shield, lab coat, nitrile gloves).

Work Area: Conduct all manipulations inside a certified chemical fume hood.

Static Control: When handling powders, take measures to prevent the buildup of electrostatic

charge, such as using anti-static weigh boats.[13][14]

Weighing: Weigh the compound in a tared container. Avoid creating dust. If dust is

generated, allow the fume hood to clear it before proceeding.

Transfer: Carefully transfer the solid to the reaction vessel using a spatula or powder funnel.

Cleanup: Decontaminate the spatula and weighing container with an appropriate solvent

inside the fume hood. Dispose of any contaminated wipes as hazardous waste.

Post-Handling: After completing the task, remove gloves, and wash hands thoroughly with

soap and water.

Section 4: Storage and Waste Management
Proper storage and disposal are critical to prevent accidental release and ensure regulatory

compliance.

Storage Conditions

Location: Store the compound in a cool, dry, and well-ventilated area.[4][15]

Container: Keep the container tightly closed to prevent moisture ingress and sublimation.[4]

[15]

Incompatibilities: Store away from strong oxidizing agents and other incompatible materials.

[10][15]

Labeling: Ensure the container is clearly labeled with the chemical name and all relevant

hazard pictograms.

Waste Disposal Protocol
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Waste Identification: 3,5-Dibromo-2,6-difluoropyridine is a halogenated organic compound

and must be disposed of as hazardous waste.

Segregation: It is critical to segregate halogenated organic waste from non-halogenated

waste streams, as they require different disposal treatments.[9]

Containerization: Collect all waste (excess reagent, contaminated materials, cleaning

solvents) in a dedicated, properly sealed, and clearly labeled hazardous waste container.[9]

The label must include "Hazardous Waste," the chemical name, and associated hazards.

Professional Disposal: Arrange for waste pickup and disposal through your institution's

Environmental Health and Safety (EHS) office or a certified hazardous waste disposal

company.[9] Do not pour this chemical down the drain.[4][16]

Section 5: Emergency Procedures
Preparedness is key to effectively managing any laboratory incident.

Figure 2: Workflow for responding to a chemical spill.

Spill Response

Minor Spill (Manageable by trained lab personnel):

Alert personnel in the immediate area.

Ensure the fume hood is operational and ventilation is adequate. Remove all ignition

sources.[4]

Wearing full PPE, including a respirator if necessary, cover the spill with an inert absorbent

material like vermiculite, sand, or earth.[4][5]

Carefully sweep or scoop the absorbed material into a labeled hazardous waste container.

Use non-sparking tools.[17]

Clean the spill area with a suitable solvent, followed by soap and water. All cleaning

materials must be disposed of as hazardous waste.[9]
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Major Spill (Large quantity, outside of containment, or personnel feel unable to handle):

Evacuate the laboratory immediately.

Alert others in the vicinity and activate the nearest fire alarm if necessary.

Contact your institution's EHS or emergency response team from a safe location.

Exposure and First Aid

Immediate and correct first aid can significantly reduce the severity of an injury.

Route of Exposure First Aid Protocol

Inhalation

Immediately move the affected person to fresh

air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[4][9]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected skin area thoroughly with

soap and plenty of water for at least 15 minutes.

Seek medical attention if irritation persists.[4][9]

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Remove contact

lenses if present and easy to do so. Seek

immediate medical attention.[4][9][18]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. If the person is conscious, have them

drink a glass of water. Call a poison control

center or seek immediate medical attention.[4]

[9][19]

Fire Fighting

Extinguishing Media: Use dry chemical powder, carbon dioxide, or alcohol-resistant foam.[4]

[20]
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Hazards: In a fire, this compound may decompose to release highly toxic and corrosive

fumes, including nitrogen oxides, hydrogen bromide, and hydrogen fluoride.[4] Firefighters

must wear full protective clothing and a self-contained breathing apparatus (SCBA).[4][5]

Conclusion
While 3,5-Dibromo-2,6-difluoropyridine is a valuable synthetic building block, its handling

demands a high level of caution and preparedness. By employing a hazard-by-analogy

approach, utilizing appropriate engineering controls and PPE, adhering to strict handling

protocols, and being prepared for emergencies, researchers can mitigate the risks associated

with this compound. Safety is a collective responsibility, and a proactive, informed approach is

paramount to ensuring a safe research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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